Cas no 14925-96-3 (Oxirane,2-butyl-3-methyl-)

• Product Name: Oxirane,2-butyl-3-methyl-
• CAS No: 14925-96-3
• MF: C₇H₁₄O
• MW: 114.185462474823
• CID: 234822
• PubChem ID: 26970
• Update Time: 2025-04-19

Oxirane,2-butyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Oxirane,2-butyl-3-methyl-
• (2R,3S)-2α-Methyl-3α-butyloxirane
• 2-butyl-3-methyloxirane
• Heptane, 2,3-epoxy-
• 2,3-Epoxyheptane
• 2-Methyl-3-butyloxirane
• 2β-Butyl-3β-methyloxirane
• (2S)-2β-Methyl-3β-butyloxirane
• cis-2,3-Epoxyheptane
• DTXSID80933600
• SCHEMBL51211
• (2R,3S)-2alpha-Methyl-3alpha-butyloxirane
• 14925-96-3

• Inchi： 1S/C7H14O/c1-3-4-5-7-6(2)8-7/h6-7H,3-5H2,1-2H3
• InChI Key： RAWZOXRFHKUFPX-UHFFFAOYSA-N
• SMILES： O1C(C)C1CCCC

Computed Properties

• Exact Mass: 114.10452
• Monoisotopic Mass: 114.104465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 70.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5
• XLogP3: 2.1

Experimental Properties

• Density: 0.846
• Boiling Point: 131.8°Cat760mmHg
• Flash Point: 25.5°C
• Refractive Index: 1.42
• PSA: 12.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Epoxides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides